Cas no 876-20-0 (2-Phenylethyl-1,1,2,2-d4-amine)

2-Phenylethyl-1,1,2,2-d4-amine structure
876-20-0 structure
Product name:2-Phenylethyl-1,1,2,2-d4-amine
CAS No:876-20-0
MF:C10H14O
MW:150.218
CID:2196532
PubChem ID:33658

2-Phenylethyl-1,1,2,2-d4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Phenylethyl-1,1,2,2-d4-amine
    • 2,5-diethyl phenol
    • Phenol, 2,5-diethyl-
    • 2,5diethylphenol
    • SCHEMBL593741
    • 876-20-0
    • UNII-XQ1WLB600M
    • NS00010672
    • DTXSID601043546
    • MB23814
    • XQ1WLB600M
    • 2,5-Diethylphenol
    • Inchi: InChI=1S/C10H14O/c1-3-8-5-6-9(4-2)10(11)7-8/h5-7,11H,3-4H2,1-2H3
    • InChI Key: AQFCDVGUEQOTAC-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 150.104465066g/mol
  • Monoisotopic Mass: 150.104465066g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 65
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 20.2Ų
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White solid
  • Density: 0.997 g/mL at 25 °C
  • Boiling Point: 197-200 °C(lit.)

2-Phenylethyl-1,1,2,2-d4-amine Security Information

  • Storage Condition:−20°C

2-Phenylethyl-1,1,2,2-d4-amine Production Method

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ,  Chromium chloride (CrCl3) Solvents: Methanol ;  4 h, 2 MPa, 280 °C
Reference
Insight into the solvent, temperature and time effects on the hydrogenolysis of hydrolyzed lignin
Shu, Riyang; Zhang, Qi; Ma, Longlong; Xu, Ying; Chen, Pengru; et al, Bioresource Technology, 2016, 221, 568-575

Synthetic Circuit 2

Reaction Conditions
1.1 Catalysts: Tungstic acid (H2WO4) ;  rt → 300 °C; 6 h, 300 °C
Reference
Highly selective conversion of guaiacol to tert-butylphenols in supercritical ethanol over a H2WO4 catalyst
Mai, Fuhang; et al, RSC Advances, 2019, 9(5), 2764-2771

2-Phenylethyl-1,1,2,2-d4-amine Raw materials

2-Phenylethyl-1,1,2,2-d4-amine Preparation Products

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